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Compound of Interest

Compound Name: Sodium tetracosanoate

CAS No.: 18080-73-4

Cat. No.: B096806

Get Quote

Introduction & Biological Relevance
Sodium tetracosanoate is the sodium salt of tetracosanoic acid (commonly known as

lignoceric acid, C24:0), a 24-carbon saturated very long-chain fatty acid (VLCFA). In

mammalian physiology, VLCFAs are critical building blocks for sphingomyelin and complex

ceramides, which are essential for myelin sheath integrity in the central nervous system.

However, the dysregulation of VLCFA metabolism—specifically their toxic accumulation due to

impaired peroxisomal β-oxidation—is the primary biochemical hallmark of severe

neurodegenerative conditions like X-linked adrenoleukodystrophy (X-ALD) and peroxisome

biogenesis disorders[1].

Accurately measuring the cellular uptake of sodium tetracosanoate in vitro is a fundamental

requirement for drug development professionals aiming to screen small-molecule inhibitors of

lipid transport, or researchers investigating the kinetic dependencies of membrane transporters

like CD36 and FATP4[2][3].
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Unlike medium- or long-chain fatty acids (LCFAs) that can partially rely on passive diffusion

(flip-flop) across the lipid bilayer, the extreme hydrophobicity of VLCFAs dictates that their

cellular entry is almost entirely protein-mediated.

Research has firmly established that the scavenger receptor and are strictly required for the

cellular uptake of lignoceric acid[2][3]. Upon translocation across the plasma membrane,

VLCFAs are immediately converted into their CoA-thioesters by FATP4 (which possesses

intrinsic acyl-CoA synthetase activity) or by localized ACSL enzymes. This process, known as

vectorial acylation, traps the lipid intracellularly, preventing efflux and directing it toward

peroxisomal degradation or endoplasmic reticulum (ER) ceramide synthesis[3][4].
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CD36 and FATP4-mediated uptake and intracellular routing of sodium tetracosanoate.
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Analytical Challenges: The Solubilization Hurdle
The primary cause of assay failure when working with sodium tetracosanoate is its near-total

insolubility in standard aqueous culture media. Improper preparation leads to artifactual lipid

precipitation or micelle formation, resulting in non-specific membrane adherence rather than

true physiological uptake.

The Causality of Complexation: To mimic physiological transport, sodium tetracosanoate
must be presented to the cell bound to a carrier protein. Recent methodological standards

utilize a highly controlled. By dissolving the fatty acid in a minimal volume of isopropanol and

injecting it into a warm (37°C) physiological BSA solution, stable FA-BSA complexes are

formed that remain monomeric and biologically active[1][5].

Experimental Protocols
Protocol A: Radiolabeled [1-¹⁴C]-Lignoceric Acid Uptake
Assay
Application: The gold-standard method for determining the absolute kinetic parameters ( Km​

and Vmax​) of VLCFA transport[2].

Step-by-Step Methodology:

Preparation of [¹⁴C]-Lignocerate-BSA Complexes:

Dry 10 µCi of [1-¹⁴C]-lignoceric acid under a gentle stream of nitrogen gas to remove the

storage solvent.

Resuspend the dried lipid film in 10 µL of isopropanol.

Slowly inject the solubilized lipid into 1 mL of pre-warmed (37°C) 0.5 mM fatty acid-free

BSA in Hank's Balanced Salt Solution (HBSS) containing 0.1% HEPES.

Vortex vigorously for 2 minutes and incubate in a 37°C water bath for 1 hour to ensure

complete complexation[1].

Cell Preparation:
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Seed target cells (e.g., wild-type vs. CD36-knockout CHO cells) in 24-well plates at a

density of 2×105 cells/well.

Starve cells in serum-free DMEM for 2 hours prior to the assay. Causality: This depletes

endogenous intracellular fatty acid pools, maximizing the inward concentration gradient.

Uptake Phase:

Wash cells twice with warm HBSS.

Initiate uptake by adding 250 µL of the[¹⁴C]-lignocerate-BSA complex to each well.

Incubate at 37°C for precise kinetic time intervals (e.g., 1, 3, 5, 10, and 15 minutes)[2].

Termination and Extraction:

Stop the reaction by rapidly aspirating the uptake buffer and immediately adding 500 µL of

ice-cold stop solution (HBSS containing 0.2 mM phloretin and 0.1% BSA). Causality:

Phloretin halts protein-mediated membrane transport, while the cold BSA washes away

loosely bound surface lipids.

Wash cells three additional times with ice-cold HBSS.

Lyse cells using 0.1 N NaOH / 0.1% SDS.

Quantification:

Transfer the lysate to scintillation vials, add 5 mL of liquid scintillation cocktail, and quantify

radioactivity. Normalize counts to total cellular protein mass (via BCA assay).

Protocol B: Label-Free LC-MS/MS Assay for Sodium
Tetracosanoate Uptake
Application: A modern, highly specific approach that allows for the simultaneous quantification

of sodium tetracosanoate uptake and its downstream metabolic conversion into ceramides,

without the regulatory burdens of radioactivity[6].

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2442355/
https://www.benchchem.com/product/b096806/docs?utm_src=pdf-body#application-note-in-vitro-assays-for-measuring-sodium-tetracosanoate-cellular-uptake
https://www.benchchem.com/product/b096806/docs?utm_src=pdf-body#application-note-in-vitro-assays-for-measuring-sodium-tetracosanoate-cellular-uptake
https://www.benchchem.com/product/b096806/docs?utm_src=pdf-body#application-note-in-vitro-assays-for-measuring-sodium-tetracosanoate-cellular-uptake
https://www.researchgate.net/publication/269041451_Liquid_chromatography_high_resolution_mass_spectrometry_for_fatty_acid_profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096806?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Incubation
(Tetracosanoate-BSA)

Metabolic Quenching
(Ice-cold Methanol)

Lipid Extraction
(Bligh-Dyer + Internal Std)

UHPLC Separation
(C18 Reversed-Phase)

MS/MS Detection
(Negative ESI MRM)

Click to download full resolution via product page

Label-free LC-MS/MS workflow for quantifying sodium tetracosanoate uptake.

Step-by-Step Methodology:

Uptake and Quenching:

Expose cells to unlabeled sodium tetracosanoate-BSA complexes (prepared as in

Protocol A) for 30 minutes.

Quench metabolism instantly by aspirating the media and adding 1 mL of ice-cold 80%

methanol.

Lipid Extraction (Modified Bligh-Dyer):

Scrape cells and transfer to glass extraction vials.

Spike the homogenate with 10 µL of an internal standard (, 1 µg/mL)[7].

Add chloroform and water to achieve a final Methanol:Chloroform:Water ratio of 2:2:1.

Vortex for 5 minutes.

Centrifuge at 3,000 x g for 10 minutes to induce phase separation. Carefully collect the

lower organic phase and evaporate to dryness under nitrogen.

UHPLC-MS/MS Analysis:

Reconstitute the dried lipid film in 100 µL of Isopropanol:Acetonitrile (1:1).

Inject 5 µL onto a C18 reversed-phase UHPLC column.

Operate the triple quadrupole mass spectrometer in negative electrospray ionization (ESI-)

mode using Multiple Reaction Monitoring (MRM)[8].
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Data Presentation & Expected Results
To ensure assay validity, experimental outputs should align with established biophysical and

mass spectrometric parameters. Table 1 summarizes the expected analytical metrics for

sodium tetracosanoate (lignoceric acid) assays.

Parameter Assay Type
Expected Value /
Range

Causality & Notes

Km​(Michaelis

Constant)
Radiolabeled ~5 - 15 µM

Indicates high-affinity

binding to CD36 and

FATP4 transporters[2].

Vmax​(Maximal

Velocity)
Radiolabeled

100 - 300

pmol/min/mg protein

Highly dependent on

the baseline

expression level of

membrane

transporters[2].

Precursor Ion [M-H]⁻ LC-MS/MS m/z 367.3

Deprotonated

tetracosanoate in

negative ESI mode[8].

Product Ion LC-MS/MS m/z 367.3 → 367.3

Saturated VLCFAs

resist fragmentation;

pseudo-MRM (parent

to parent) is often

utilized.

Internal Standard LC-MS/MS Lignoceric acid-d4

Corrects for extraction

losses and matrix

ionization

suppression[7].

Self-Validation & Quality Control Systems
A trustworthy protocol must be self-validating. To definitively prove that the measured signal

represents true intracellular uptake rather than non-specific membrane adherence, implement

the following controls:
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Phloretin / Nortriptyline Inhibition: Include a control group pre-treated with 200 µM phloretin

or 10 µM, which are broad-spectrum inhibitors of protein-mediated fatty acid transport. A

>70% reduction in signal confirms transporter-dependent uptake[9].

Trypsinization Control: Instead of standard chemical lysis, trypsinize a subset of cells post-

uptake. Trypsin enzymatically cleaves surface proteins (including bound, un-internalized fatty

acids on receptors). If the lipid signal remains high in the resulting cell pellet, it validates that

the sodium tetracosanoate has successfully crossed the plasma membrane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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